The Cotapp Cognitive Test: A Technical Overview for Researchers
The Cotapp Cognitive Test: A Technical Overview for Researchers
The Cognitive Task Application (Cotapp) is a computerized assessment tool designed to measure attention, information processing, and executive functions in children.[1][2][3][4] Developed as a child-friendly and efficient alternative to traditional neuropsychological test batteries, Cotapp provides a detailed profile of a child's cognitive strengths and weaknesses.[2][5] This guide synthesizes the available technical information on the Cotapp test, including its core components, psychometric properties, and administration protocols, to inform its application in research and drug development.
Core Principles and Design
The Cotapp is a game-based test that takes approximately 35 to 40 minutes to complete.[2][5] It is designed for children with a mental age of 6 to 12 years.[1][3][6] The self-paced nature of the tasks makes it suitable for children with varying cognitive abilities, including those with above or below-average intelligence.[2][7] The test is comprised of seven distinct blocks, each targeting specific cognitive functions.[1][2] A character named 'Cotapp' guides the child through the instructions for each block, minimizing the need for extensive verbal instruction from the test administrator.[1][2]
The primary cognitive domains assessed by Cotapp include:
-
Processing Speed
-
Attention
-
Executive Control (including working memory and interference sensitivity)
-
Learning Speed
-
Behavior during the task
The test generates 22 basic and 46 specialized outcome parameters, allowing for a nuanced analysis of cognitive performance.[1][3][6][8][9]
Psychometric Properties
The Cotapp has been validated through studies involving a large normative sample and clinical groups.
Data Presentation
Table 1: Summary of Normative and Clinical Study Samples
| Study Type | Participant Group | Sample Size (N) | Key Demographics/Information |
| Norming Study | Normative Sample | 1,032 | Dutch children; assessed for intelligence, academic achievement, and psychological functioning.[1][3][6] |
| Validity Study | Children with ADHD | 79 | Children diagnosed with ADHD.[1][3][6][8][9] |
| Reliability Study | Test-Retest Sample | 127 | Children who completed the test on two separate occasions.[1][3][6][8][9] |
Table 2: Overview of Reliability and Validity Findings
| Psychometric Property | Finding | Notes |
| Split-Half Reliability | Strong for most basic parameters.[1][3][6][8][9] | A split-half reliability of r ≥ .70 is considered a benchmark for sufficient reliability.[10] |
| Test-Retest Reliability | Varies from moderate to strong for basic parameters.[1][3][6][8] | Indicates the stability of the test scores over time. |
| Convergent Validity | The test's outcome measures show associations with intelligence, academic achievement, and ADHD.[1][3][6][8] | This suggests that the test measures constructs that are theoretically related to these external criteria. |
Experimental Protocols & Methodologies
Test Administration Protocol
The standardized administration of the Cotapp is crucial for reliable and valid results.
-
Environment: The test should be administered individually in a quiet, low-stimulus room to minimize distractions.[2][7]
-
Administrator's Role: The test administrator's role is primarily to observe and provide minimal, standardized coaching if necessary.[2][7] They are positioned so they can see the child and the keyboard but are not in the child's direct line of sight.[11]
-
Task Introduction: The 'Cotapp' character provides standardized instructions for each of the seven blocks. Each block begins with practice items to ensure the child understands the task before the scored items are presented.[2][7] If a child makes three or more errors during practice on certain blocks, the practice session is automatically repeated.[11]
-
Response Mechanism: The child responds using two designated keys on a standard Windows keyboard, typically the left and right CTRL keys, marked with "no" and "yes" stickers, respectively.[11]
Structure of the Test Blocks
While detailed descriptions of all seven blocks are not fully available in the reviewed literature, information on two key blocks illustrates the task design.
-
Block 1: Simple Processing Speed: This block measures basic processing speed with a minimal cognitive load. The character 'Cotapp' appears in the middle of the screen at variable intervals (400-750 ms), and the child's task is to press the 'yes' button as quickly as possible.[1] This block consists of 6 practice items and 20 test items.[1]
-
Block 4: Interference Sensitivity: This task assesses the child's ability to inhibit a prepotent but incorrect response. The character 'Cotapp' or a friend appears on either the left or right side of the screen. The child must press the 'yes' button for 'Cotapp' and the 'no' button for the friend. The spatial location of the character can be compatible or incompatible with the required response button (e.g., 'Cotapp' appearing on the left side requires a 'yes' response on the right button), creating response conflict. This block includes 6 practice items and 40 test items.[1]
Visualizations
Experimental and Logical Workflows
The following diagrams illustrate the logical flow of the Cotapp test administration and the structure of the described experimental blocks.
Caption: General workflow for Cotapp test administration.
Caption: Task structure for Cotapp Blocks 1 and 4.
References
- 1. scispace.com [scispace.com]
- 2. COTAPP | Boom [boom.nl]
- 3. researchgate.net [researchgate.net]
- 4. research.rug.nl [research.rug.nl]
- 5. COTAPP - Karakter [karakter.com]
- 6. [PDF] De Cognitieve Test Applicatie (COTAPP): geavanceerde computertest voor het meten van aandacht, informatieverwerking en executieve functies bij kinderen | Semantic Scholar [semanticscholar.org]
- 7. COTAPP | Boom [boom.nl]
- 8. De Cognitieve Test Applicatie (COTAPP): geavanceerde computertest voor het meten van aandacht, informatieverwerking en executieve functies bij kinderen | mijn-bsl [mijn.bsl.nl]
- 9. research.rug.nl [research.rug.nl]
- 10. boom.nl [boom.nl]
- 11. boom.nl [boom.nl]
